Cas no 158692-52-5 (2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile)
158692-52-5 structure
Product Name:2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile
CAS No:158692-52-5
MF:C11H7ClN2
MW:202.639681100845
MDL:MFCD24562363
CID:4607092
PubChem ID:14937510
Update Time:2024-11-01
2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-Phenyl-1H-Pyrrole-3-Carbonitrile
- 2-chloro-3-cyano-5-phenylpyrrole
- SB62812
- W10812
- CS-0037555
- AS-54891
- AKOS027255664
- SCHEMBL7820572
- MFCD24562363
- 158692-52-5
- 2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile
-
- MDL: MFCD24562363
- Inchi: 1S/C11H7ClN2/c12-11-9(7-13)6-10(14-11)8-4-2-1-3-5-8/h1-6,14H
- InChI Key: MMEMWGQBJAUGHN-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=C(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 202.0297759g/mol
- Monoisotopic Mass: 202.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 39.6
2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB462093-250 mg |
2-Chloro-5-phenyl-1H-pyrrole-3-carbonitrile |
158692-52-5 | 250mg |
€391.20 | 2023-04-21 | ||
| abcr | AB462093-1 g |
2-Chloro-5-phenyl-1H-pyrrole-3-carbonitrile |
158692-52-5 | 1g |
€897.90 | 2023-04-21 | ||
| Chemenu | CM466388-250mg |
2-Chloro-5-Phenyl-1H-Pyrrole-3-Carbonitrile |
158692-52-5 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM466388-1g |
2-Chloro-5-Phenyl-1H-Pyrrole-3-Carbonitrile |
158692-52-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM466388-5g |
2-Chloro-5-Phenyl-1H-Pyrrole-3-Carbonitrile |
158692-52-5 | 95%+ | 5g |
$*** | 2023-03-30 | |
| TRC | B428993-10mg |
2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile |
158692-52-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B428993-50mg |
2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile |
158692-52-5 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B428993-100mg |
2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile |
158692-52-5 | 100mg |
$ 230.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D763189-100mg |
2-Chloro-5-Phenyl-1H-Pyrrole-3-Carbonitrile |
158692-52-5 | 95% | 100mg |
$170 | 2024-06-06 | |
| eNovation Chemicals LLC | D763189-250mg |
2-Chloro-5-Phenyl-1H-Pyrrole-3-Carbonitrile |
158692-52-5 | 95% | 250mg |
$270 | 2024-06-06 |
2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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